2-(1H-indol-2-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thiazole-4-carboxamide

• IUPAC Name: 2-(1H-indol-2-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C21H15N5O2S/c27-20(22-11-18-25-19(26-28-18)13-6-2-1-3-7-13)17-12-29-21(24-17)16-10-14-8-4-5-9-15(14)23-16/h1-10,12,23H,11H2,(H,22,27)
• InChI Key: LPILRRYUFKCCCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=CSC(=N3)C4=CC5=CC=CC=C5N4
• Molecular Formula: C21H15N5O2S
• Molecular Weight: 401.4 g/mol

Description

2-(1H-indol-2-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C21H15N5O2S and its molecular weight is 401.44. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds with structural components similar to "2-(1H-indol-2-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thiazole-4-carboxamide" have been extensively studied for their anticancer properties. For instance, derivatives containing the thiazole moiety and related structures have shown promising anticancer activities against various cancer cell lines, including breast, lung, colon, and ovarian cancers. The design and synthesis of these compounds, including their evaluation for anticancer activity, highlight the potential of such molecules in cancer research (Ravinaik et al., 2021).

Enzyme Inhibition

Studies on indole-based scaffolds, including those incorporating oxadiazole groups, have shown significant enzyme inhibitory activities. These compounds have been evaluated for their potential as urease inhibitors, showcasing their ability to competitively inhibit enzyme activity. Such properties suggest their potential utility in designing therapeutic agents against conditions mediated by enzymatic activity (Nazir et al., 2018).

Antimicrobial and Antifungal Activities

The synthesis of Schiff bases containing indole moieties and their derivatives has been reported, with some compounds exhibiting good antioxidant and antimicrobial activities. The structural diversity of these compounds, including the presence of 1,3,4-oxadiazol and thiazole rings, contributes to their biological efficacy, suggesting their potential in developing new antimicrobial and antifungal agents (Saundane & Mathada, 2015).

Antiviral Properties

Compounds featuring thiazolylindoles and benzimidazole structures have been explored for their potential cannabinoid receptor activity, which might extend to antiviral applications. The unique structural features of these compounds, including their interaction with biological targets, underline the diverse potential of incorporating thiazole and indole moieties into drug design, particularly in the context of designing novel antiviral agents (Westphal et al., 2015).